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Compound of Interest

Compound Name: Benz(a)anthracene-8,9-dione

Cat. No.: B15434992 Get Quote

An In-Depth Technical Guide to
Benz(a)anthracene-8,9-dione
For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of polycyclic aromatic hydrocarbon (PAH) metabolites is crucial for assessing

toxicity and carcinogenic potential. This guide focuses on Benz(a)anthracene-8,9-dione, a

derivative of the procarcinogen Benz(a)anthracene. While specific data for this particular

isomer is limited in publicly available literature, this document synthesizes information on

closely related compounds and metabolic pathways to provide a robust framework for its study.

Physicochemical Data
Quantitative data for Benz(a)anthracene and its more extensively studied dione isomer,

Benz(a)anthracene-7,12-dione, are presented below. It is important to note that a specific CAS

number and experimentally determined molecular weight for Benz(a)anthracene-8,9-dione
could not be definitively identified in the available literature, suggesting it may be a less

common or less stable metabolite. The theoretical molecular weight of Benz(a)anthracene-
8,9-dione would be approximately 258.29 g/mol , based on the addition of two oxygen atoms

to the Benz(a)anthracene structure and the removal of two hydrogen atoms.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Benz(a)anthracene 56-55-3[1][2] C₁₈H₁₂[1][2] 228.29[3]

Benz(a)anthracene-

7,12-dione
2498-66-0[4] C₁₈H₁₀O₂[4] 258.27

Metabolic Pathways of Benz(a)anthracene
Benz(a)anthracene undergoes metabolic activation primarily by cytochrome P450 enzymes,

leading to the formation of various epoxides, dihydrodiols, and phenols. The formation of a

dione, such as the 8,9-dione, is a likely subsequent step in the metabolic cascade.

The metabolic activation of Benz(a)anthracene is a critical area of study due to its role in

carcinogenesis. The "bay region" theory of PAH carcinogenicity posits that diol epoxides in the

bay region of the molecule are the ultimate carcinogenic metabolites.

Below is a generalized diagram illustrating the metabolic pathway leading to the formation of

diols, which are precursors to diones.
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Metabolic Activation

Benz(a)anthracene EpoxideCytochrome P450 DihydrodiolEpoxide Hydrolase DioneDehydrogenase (hypothetical)

Sample Preparation (e.g., cell lysate, tissue homogenate)

Liquid-Liquid or Solid-Phase Extraction

Evaporation and Reconstitution

HPLC Separation (Reversed-Phase)

UV/Vis or Fluorescence Detection Mass Spectrometry (for identification and confirmation)
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Reactive Metabolite (e.g., Dione)

DNA Adduct Formation Oxidative Stress

Cellular Damage

DNA Repair Pathways Apoptosis

Carcinogenesis

If repair fails Inhibition of apoptosis can lead to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15434992#benz-a-anthracene-8-9-dione-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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